Cas no 20602-86-2 (Ethanedioic acid,1,2-dipentyl ester)

• Product Name: Ethanedioic acid,1,2-dipentyl ester
• CAS No: 20602-86-2
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 263446
• Update Time: 2025-04-19

Ethanedioic acid,1,2-dipentyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid,1,2-dipentyl ester
• dipentyl oxalate
• AI3-00419
• dipentyl ethanedioate
• Ethanedioic acid, dipentyl ester

• Inchi： 1S/C12H22O4/c1-3-5-7-9-15-11(13)12(14)16-10-8-6-4-2/h3-10H2,1-2H3
• InChI Key： XAHVPYNDLCTDTE-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4

Experimental Properties

• Density: 0.985
• Boiling Point: 287.6°Cat760mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.436
• PSA: 52.6